molecular formula C11H10FNO B8477491 (8-Fluoro-2-methylquinolin-4-yl)methanol

(8-Fluoro-2-methylquinolin-4-yl)methanol

Cat. No.: B8477491
M. Wt: 191.20 g/mol
InChI Key: XAMJBILZCHJSEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(8-Fluoro-2-methylquinolin-4-yl)methanol is a useful research compound. Its molecular formula is C11H10FNO and its molecular weight is 191.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H10FNO

Molecular Weight

191.20 g/mol

IUPAC Name

(8-fluoro-2-methylquinolin-4-yl)methanol

InChI

InChI=1S/C11H10FNO/c1-7-5-8(6-14)9-3-2-4-10(12)11(9)13-7/h2-5,14H,6H2,1H3

InChI Key

XAMJBILZCHJSEP-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C2C=CC=C(C2=N1)F)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

Concentrated sulfuric acid (1.2 mL) was added to a solution of 2.70 g (16.8 mmol) of 8-fluoro-2-methylquinoline and 7.70 g (33.7 mmol) of ammonium peroxodisulfate in a mixture of methanol (35 mL)-water (25 mL) and heated under reflux for 15 hours. The reaction mixture was left to cool, followed by a removal of methanol under a reduced pressure. Sodium carbonate was added to the residue to adjust its pH to 10, and then the mixture was extracted with chloroform. The organic layer was washed with saturated brine and dried over anhydrous magnesium sulfate, and the solvent was removed. The obtained residue was washed with ether to obtain 1.03 g (yield 32%) of (8-fluoro-2-methylquinolin-4-yl)methanol. Its physical properties are shown below.
Quantity
1.2 mL
Type
reactant
Reaction Step One
Quantity
2.7 g
Type
reactant
Reaction Step One
Name
ammonium peroxodisulfate
Quantity
7.7 g
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
reactant
Reaction Step One
Quantity
35 mL
Type
reactant
Reaction Step One

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